Cas no 2172258-46-5 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}-3-methoxypropanoic acid
• CAS No: 2172258-46-5
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 6571094
• PubChem ID: 165557141
• Update Time: 2025-10-29

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}-3-methoxypropanoic acid
• 2172258-46-5
• EN300-1543945
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxy}-3-methoxypropanoic acid

• Inchi： 1S/C25H30N2O7/c1-3-16(12-13-23(28)27-34-22(15-32-2)24(29)30)26-25(31)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： KBYUPBMZRFJBSA-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NOC(C(=O)O)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}-3-methoxypropanoic acid

Compound CAS No. 2172258-46-5: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}-3-methoxypropanoic Acid

The compound with CAS No. 2172258-46-5, known as 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}-3-methoxypropanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide moiety, and a methoxy-substituted propanoic acid backbone. The combination of these functional groups makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and drug delivery systems. The Fmoc group, derived from 9H-fluoren-9-yl methanol, is widely used as a protecting group in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group is attached to an amino hexanamide chain, which further enhances its functionality. This structure suggests potential applications in the development of bioactive molecules, such as peptide-based drugs or targeting ligands for drug delivery systems.

The hexanamide moiety in this compound plays a crucial role in its chemical behavior. Amides are known for their stability and ability to form hydrogen bonds, which can influence the solubility and bioavailability of the molecule. The presence of the hexanamide chain may also contribute to the compound's ability to interact with biological membranes or other hydrophobic environments, making it a promising candidate for lipid-based drug delivery systems.

The 3-methoxypropanoic acid backbone adds another layer of functionality to this compound. Methoxy groups are commonly used in organic chemistry to modify the physical properties of molecules, such as increasing their lipophilicity or enhancing their stability under certain conditions. The propanoic acid group can also participate in various chemical reactions, including esterification and amidation, further expanding the versatility of this compound.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of complex molecules like this one. Using molecular docking studies and quantum mechanical calculations, scientists can assess how this compound might interact with biological targets or enzymes. These studies are particularly relevant for understanding its potential as a therapeutic agent or a component in drug delivery systems.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, amide bond formations, and protection/deprotection steps involving the Fmoc group. The synthesis pathway would likely involve multi-step processes requiring precise control over reaction conditions to ensure high yields and purity.

From an environmental standpoint, understanding the biodegradability and ecological impact of such compounds is crucial. Recent research has focused on developing green chemistry methods to synthesize similar molecules using renewable resources and minimizing waste generation. This approach aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, CAS No. 2172258-46-5 represents a sophisticated organic molecule with diverse functional groups that confer it with unique chemical properties. Its structure suggests potential applications in peptide synthesis, drug delivery systems, and other areas of biotechnology. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific innovation.